Cas no 68101-26-8 (Phenol, 4-(2-amino-4-oxazolyl)-)
68101-26-8 structure
Product Name:Phenol, 4-(2-amino-4-oxazolyl)-
CAS No:68101-26-8
MF:C9H8N2O2
MW:176.172021865845
CID:1724053
PubChem ID:12425132
Update Time:2025-04-21
Phenol, 4-(2-amino-4-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-amino-4-oxazolyl)-
- DTXSID401308817
- 4-(2-Amino-4-oxazolyl)phenol
- 68101-26-8
- SCHEMBL7933583
-
- Inchi: 1S/C9H8N2O2/c10-9-11-8(5-13-9)6-1-3-7(12)4-2-6/h1-5,12H,(H2,10,11)
- InChI Key: PZHQJYYEMGYJRD-UHFFFAOYSA-N
- SMILES: O1C(N)=NC(=C1)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.28
Phenol, 4-(2-amino-4-oxazolyl)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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